Cas no 946211-59-2 (N-(5-methyl-1,2-oxazol-3-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide
• CAS No: 946211-59-2
• MF: C₁₂H₁₂N₄O₃S
• MW: 292.313680648804
• CID: 5924711
• PubChem ID: 44044797
• Update Time: 2025-10-31

N-(5-methyl-1,2-oxazol-3-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 5H-Thiazolo[3,2-a]pyrimidine-3-acetamide, 2,3-dihydro-N-(5-methyl-3-isoxazolyl)-5-oxo-
• F2495-0169
• AKOS024652589
• N-(5-methyl-1,2-oxazol-3-yl)-2-{5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetamide
• 946211-59-2
• N-(5-methylisoxazol-3-yl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• N-(5-methyl-1,2-oxazol-3-yl)-2-(5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• N-(5-methyl-1,2-oxazol-3-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide

• Inchi： 1S/C12H12N4O3S/c1-7-4-9(15-19-7)14-10(17)5-8-6-20-12-13-3-2-11(18)16(8)12/h2-4,8H,5-6H2,1H3,(H,14,15,17)
• InChI Key： QXGUXDMZULPDBH-UHFFFAOYSA-N
• SMILES： C12SCC(CC(NC3C=C(C)ON=3)=O)N1C(=O)C=CN=2

Computed Properties

• Exact Mass: 292.06301143g/mol
• Monoisotopic Mass: 292.06301143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• pka: 12.67±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetamide

N-(5-methyl-1,2-oxazol-3-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-yl}acetamide (CAS No. 946211-59-2): A Comprehensive Overview

N-(5-methyl-1,2-oxazol-3-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-yl}acetamide (CAS No. 946211-59-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of thiazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for further research and development in various areas of pharmaceutical science.

The chemical structure of N-(5-methyl-1,2-oxazol-3-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-yl}acetamide consists of a thiazolopyrimidine core linked to an oxazolyl acetamide moiety. This combination of functional groups provides a rich platform for exploring its pharmacological properties. Recent studies have shown that thiazolopyrimidines exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The presence of the oxazolyl acetamide group further enhances the compound's potential by modulating its solubility and metabolic stability.

In the context of drug discovery, N-(5-methyl-1,2-oxazol-3-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-yl}acetamide has been investigated for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of interest is its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis and inflammatory bowel disease (IBD). Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Another promising application of N-(5-methyl-1,2-oxazol-3-yl)-2-{5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidin-3-yl}acetamide is in the treatment of viral infections. Viral diseases continue to pose significant global health challenges, and there is an urgent need for new antiviral agents with broad-spectrum activity. Research has shown that this compound possesses antiviral activity against several important human pathogens, including influenza virus and herpes simplex virus (HSV). The mechanism by which it exerts its antiviral effects is not yet fully understood but may involve interference with viral replication or modulation of host cell signaling pathways.

The anticancer potential of N-(5-methyl-1,2-oxazol-3-yl)-2-{5-o xo - 2 H , 3 H , 5 H - 1 , 3 t h i az o l o [ 3 , 2 -a ] p y r i m i d i n - 3 - y l } a c e t am i d e has also been explored in preclinical studies. Cancer remains one of the leading causes of mortality worldwide, and the development of new anticancer drugs is a priority in pharmaceutical research. This compound has shown promising results in inhibiting the growth and proliferation of various cancer cell lines. Mechanistic studies suggest that it may act by inducing apoptosis and disrupting cell cycle progression.

Beyond its direct pharmacological effects, N-(5-methyl -1 , 2 - o x az o l - 3 - y l ) - 2 - { 5 - o x o - 2 H , 3 H , 5 H - 1 , 3 t h i az o l o [ ] p y r i m i d i n - y l } a c e t am i d e also exhibits favorable pharmacokinetic properties. Its high solubility and stability make it suitable for various routes of administration, including oral and intravenous delivery. Additionally, preliminary toxicology studies have indicated that this compound has a favorable safety profile at therapeutic doses.

In conclusion, N-(5-methyl -1 , 2 - o x az o l - y l ) - { oxo H , H , H - thia z ol o [ ] p y r i m i d i n - y l } a c e t am i d e (CAS No. 946211–59–2) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and potential clinical development. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.